2-((5-(4-Phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C14H17N5OS2/c15-12(20)10-21-14-17-16-13(22-14)19-8-6-18(7-9-19)11-4-2-1-3-5-11/h1-5H,6-10H2,(H2,15,20)
• InChI Key: VFRXSRACLYXGGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NN=C(S3)SCC(=O)N
• Molecular Formula: C14H17N5OS2
• Molecular Weight: 335.5 g/mol

Description

The compound “2-((5-(4-Phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide” is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry, including a phenylpiperazine, a thiadiazole, and an acetamide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a phenylpiperazine attached to a thiadiazole ring, which is further connected to an acetamide group via a sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For instance, the thiadiazole ring could potentially undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Alzheimer’s Disease (AD) Treatment

• Role of 2-((5-(4-Phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide :
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Anticonvulsant Activity

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Antitumor Activity

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Future Directions

Given the presence of several functional groups common in medicinal chemistry, this compound could be of interest for further study in drug discovery and development.

Mechanism of Action

Target of Action

Similar compounds with a phenylpiperazinyl moiety have been reported to exhibit inhibitory activity against acetylcholinesterase (ache), a key enzyme involved in the termination of impulse transmission at cholinergic synapses by rapid hydrolysis of the neurotransmitter acetylcholine .

Mode of Action

Based on the activity of structurally similar compounds, it can be hypothesized that this compound may interact with its target enzyme, potentially ache, leading to inhibition of the enzyme’s activity .

Biochemical Pathways

If the compound does indeed inhibit ache, it would affect the cholinergic pathway, leading to an increase in the concentration of acetylcholine in the synaptic cleft and prolonged cholinergic effects .

Result of Action

If the compound does inhibit ache, it could potentially lead to an increase in the concentration of acetylcholine in the synaptic cleft, resulting in prolonged cholinergic effects .